Cas no 2171902-33-1 (2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid)

2-{N-Cyclopropyl-2-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopropyl group and a pyridine ring, which enhance conformational rigidity and potential binding interactions in peptide design. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for efficient deprotection under mild basic conditions. This compound is particularly valuable for introducing tailored modifications into peptide backbones, enabling precise control over molecular properties such as solubility, stability, and bioactivity. Its high purity and well-defined reactivity make it suitable for research in medicinal chemistry and bioconjugation.
2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid structure
2171902-33-1 structure
Product Name:2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid
CAS No:2171902-33-1
MF:C27H25N3O5
MW:471.504506826401
CID:6478605
PubChem ID:165542040
Update Time:2025-10-30

2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid
    • 2171902-33-1
    • 2-{N-cyclopropyl-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}acetic acid
    • EN300-1498279
    • Inchi: 1S/C27H25N3O5/c31-25(30(15-26(32)33)19-11-12-19)13-17-9-10-18(14-28-17)29-27(34)35-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,14,19,24H,11-13,15-16H2,(H,29,34)(H,32,33)
    • InChI Key: UETFHSULDNUBNM-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

  • Exact Mass: 471.17942091g/mol
  • Monoisotopic Mass: 471.17942091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 109Ų

2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid Pricemore >>

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Additional information on 2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid

2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic Acid: A Comprehensive Overview

The compound with CAS No. 2171902-33-1, known as 2-{N-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}acetic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pyridine ring. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis. The presence of the pyridine ring introduces aromaticity, which enhances the compound's stability and reactivity. Recent studies have explored novel synthetic pathways to optimize the production of this compound, focusing on improving yield and purity while minimizing environmental impact.

Biological Activity and Applications

Research into the biological activity of 2-{N-cyclopropyl...}acetic acid has revealed its potential as a modulator of key cellular pathways. Preclinical studies suggest that this compound exhibits selective inhibition of certain enzymes, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Additionally, its ability to penetrate cellular membranes efficiently has been highlighted in recent publications, underscoring its potential as a drug delivery agent.

Latest Research Findings

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its interaction with target proteins. A study published in *Nature Communications* demonstrated that the cyclopropyl group enhances the molecule's binding affinity to specific receptors, potentially improving its efficacy as a therapeutic agent. Furthermore, ongoing clinical trials are investigating its safety profile and pharmacokinetics, paving the way for future translational applications.

Environmental and Safety Considerations

As with any novel chemical entity, understanding the environmental impact and safety profile of 2-{N-cyclopropyl...}acetic acid is crucial. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These findings are essential for ensuring sustainable practices in its production and use.

Future Prospects

The continued exploration of CAS No. 2171902-33-1 holds immense promise for advancing medical science. Its unique combination of structural features and biological activity positions it as a valuable tool in drug discovery pipelines. As research progresses, further insights into its mechanism of action and therapeutic potential will undoubtedly emerge, contributing to the development of innovative treatments for various diseases.

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